Cas no 2229245-51-4 (5-(bromomethyl)-3-methoxybenzene-1,2-diol)

• Product Name: 5-(bromomethyl)-3-methoxybenzene-1,2-diol
• CAS No: 2229245-51-4
• MF: C₈H₉BrO₃
• MW: 233.059262037277
• CID: 6032348
• PubChem ID: 140188512
• Update Time: 2025-10-30

5-(bromomethyl)-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-3-methoxybenzene-1,2-diol
• 2229245-51-4
• EN300-1926908

• Inchi： 1S/C8H9BrO3/c1-12-7-3-5(4-9)2-6(10)8(7)11/h2-3,10-11H,4H2,1H3
• InChI Key： FNFXRUQFAYRUOM-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=C(C=1)OC)O)O

Computed Properties

• Exact Mass: 231.97351g/mol
• Monoisotopic Mass: 231.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.7Ų

Additional information on 5-(bromomethyl)-3-methoxybenzene-1,2-diol

Introduction to 5-(bromomethyl)-3-methoxybenzene-1,2-diol (CAS No. 2229245-51-4)

5-(bromomethyl)-3-methoxybenzene-1,2-diol, identified by the Chemical Abstracts Service Number (CAS No.) 2229245-51-4, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of polyphenolic derivatives, characterized by its aromatic structure and functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 5-(bromomethyl)-3-methoxybenzene-1,2-diol consists of a benzene ring substituted with a bromomethyl group at the 5-position and a methoxy group at the 3-position, along with hydroxyl groups at the 1 and 2 positions. This unique arrangement of functional groups provides multiple sites for chemical modification, making it a valuable building block for the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in polyphenolic compounds due to their potential biological activities. These compounds are known for their antioxidant, anti-inflammatory, and antimicrobial properties, which have been extensively studied in both preclinical and clinical settings. The presence of hydroxyl and bromomethyl groups in 5-(bromomethyl)-3-methoxybenzene-1,2-diol enhances its reactivity, allowing for further functionalization to create more complex molecules with enhanced biological activity.

One of the most promising applications of 5-(bromomethyl)-3-methoxybenzene-1,2-diol is in the synthesis of drug candidates targeting neurological disorders. Recent studies have demonstrated that derivatives of this compound exhibit potent neuroprotective effects, making them attractive candidates for further development. For instance, researchers have shown that modifications of the hydroxyl and bromomethyl groups can lead to compounds with improved solubility and bioavailability, which are critical factors for drug efficacy.

The bromomethyl group in 5-(bromomethyl)-3-methoxybenzene-1,2-diol is particularly noteworthy as it serves as a versatile handle for introducing various functional groups through nucleophilic substitution reactions. This reactivity has been exploited in the synthesis of complex molecules such as kinase inhibitors and other small-molecule drugs. Additionally, the methoxy group provides a site for further derivatization, allowing for the creation of enantiomerically pure compounds that are often required for optimal pharmacological activity.

Recent advancements in synthetic methodologies have further enhanced the utility of 5-(bromomethyl)-3-methoxybenzene-1,2-diol. For example, transition-metal-catalyzed cross-coupling reactions have enabled the introduction of aryl or heteroaryl groups at various positions on the benzene ring. These techniques have opened up new avenues for drug discovery by allowing chemists to construct highly complex molecular architectures with precision.

The hydroxyl groups at the 1 and 2 positions of 5-(bromomethyl)-3-methoxybenzene-1,2-diol also contribute to its versatility as a synthetic intermediate. These groups can participate in various chemical reactions, including etherification, esterification, and glycosylation, which are commonly used in drug development to improve metabolic stability and bioavailability. Furthermore, the presence of multiple hydroxyl groups makes this compound an excellent candidate for polymerization reactions, leading to the formation of novel biodegradable polymers with potential applications in drug delivery systems.

In conclusion,5-(bromomethyl)-3-methoxybenzene-1,2-diol (CAS No. 2229245-51-4) is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for synthesizing novel bioactive molecules with applications ranging from neurological disorders to anticancer therapies. As synthetic chemistry continues to evolve,5-(bromomethyl)-3-methoxybenzene-1,2-diol is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.